Cas no 901585-83-9 (N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine)

• Product Name: N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine
• CAS No: 901585-83-9
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 1949149
• Update Time: 2025-01-01

N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine
• LogP
• N-[(1-BUTYL-2-PYRROLIDINYL)METHYL]-1-BUTANAMINE

• Inchi： 1S/C13H28N2/c1-3-5-9-14-12-13-8-7-11-15(13)10-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： VKEQMYAKYWEWNZ-UHFFFAOYSA-N
• SMILES： N1(CCCC)CCCC1CNCCCC

Computed Properties

• Exact Mass: 212.225
• Monoisotopic Mass: 212.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 0.862
• Boiling Point: 264.7°C at 760 mmHg
• Flash Point: 70.1°C
• Refractive Index: 1.459